Europium DOTA Sodium Salt Hydrate

Specification

• Molecular Formula: C₁₆H₂₄EuN₄NaO₈·xH₂O
• Molecular Weight: 556.38

Introduction

Chemical Structure and Composition

Molecular Formula and Weight

Europium DOTA Sodium Salt Hydrate has the molecular formula Na[Eu(C₁₆H₂₄N₄O₈)H₂O]·xH₂O, where x represents the variable number of water molecules in the hydrated form. The complex consists of the anionic [Eu(DOTA)(H₂O)]⁻ species with sodium as the counter-cation. The structure incorporates the tetraazamacrocyclic DOTA ligand, which provides eight coordination sites through its nitrogen and oxygen donors, with a water molecule occupying the ninth coordination position of the europium center.

Structural Characteristics

The DOTA ligand forms a cage-like structure around the europium(III) ion, creating a highly stable coordination complex. This macrocyclic ligand provides four nitrogen atoms from the cyclen ring and four oxygen atoms from the acetate pendant arms for coordination to the metal center. The sodium salt form of the complex is typically hydrated, with water molecules both coordinated to the europium center and present in the crystal lattice. This arrangement creates a well-defined coordination environment that contributes significantly to the complex's stability and luminescence properties.

Coordination Geometry

The europium(III) DOTA complex adopts a capped twisted square antiprismatic (cTSAP) conformation, where a capping water molecule increases the coordination number of the europium(III) site to nine (CN = 9). This geometry plays a crucial role in determining the complex's stability and photophysical properties. The twisted square antiprismatic arrangement of the donor atoms creates an ideal cavity size for the europium(III) ion, contributing to the high thermodynamic stability of the complex.

Table 1: Coordination Environment of Europium in Different Sites

Site	Coordination Number	Geometry	Coordinating Species
Eu-DOTA Complex	9	Capped Twisted Square Antiprismatic (cTSAP)	4 N atoms (cyclen), 4 O atoms (acetates), 1 H₂O
Central Eu ion in trinuclear complex	8	Compressed Square Antiprismatic (SAP)	2 H₂O, 1 OH⁻, 5 O atoms from neighboring [Eu(DOTA)(H₂O)]⁻

Synthesis and Preparation

Crystallization Methods

The search results provide detailed crystallization methods for obtaining crystalline forms of europium DOTA complexes:

• Dissolving Na[Eu(DOTA)H₂O] in water (100 mg in 3 mL)

• Adjusting the pH to 4-5 using 1 M HCl

• Adding an Eu(III) source (150-300 mg of EuCl₃·6H₂O or Eu(CF₃SO₃)₃)

• Further adjusting the pH to approximately 3

• Filtering the solution and placing it in a vial

• Using acetone vapor diffusion to induce crystallization

This approach yields thin, flaked white crystals arranged in a layer structure over several days. The crystals form a heterotrinuclear complex [Eu(μO)₅(OH₂)₂(OH)][Eu(DOTA)(H₂O)]₂, which contains Europium DOTA units in a unique structural arrangement.

Purification Techniques

Purification of Europium DOTA Sodium Salt Hydrate can be achieved through recrystallization and proper pH control. The acetone diffusion method described above serves as both a crystallization and purification technique, yielding crystals of high purity suitable for structural and spectroscopic analyses. For deuterated versions of the complex, a similar approach is used with deuterated solvents (DCl) to ensure isotopic purity, which is particularly important for spectroscopic studies.

Table 2: Crystallization Conditions for Europium DOTA Complex

Parameter	Condition
Starting Material	100 mg Na[Eu(DOTA)H₂O]
Solvent	3 mL water
pH	Adjusted to 3-5
Additional Reagent	150-300 mg EuCl₃·6H₂O or Eu(CF₃SO₃)₃
Crystallization Method	Acetone vapor diffusion
Crystal Appearance	Thin, flaked white crystals in layer structure
Crystal System	Triclinic, space group P1̄

Physicochemical Properties

Spectroscopic Properties

Europium DOTA complexes exhibit distinctive spectroscopic signatures that reflect their coordination environment and electronic structure. The luminescence properties of these complexes are particularly notable, with characteristic sharp emission bands resulting from f-f transitions of the europium(III) ion. These transitions are relatively insensitive to the chemical environment due to the shielding effect of the outer electrons on the 4f orbitals.

Solid-state luminescence spectroscopy measurements reveal a significant increase in the rate constant of luminescence for europium(III) in [Eu(DOTA)(H₂O)]⁻ compared to its behavior in solution. This difference highlights the impact of the coordination environment and crystal packing on the photophysical properties of the complex.

Luminescence Characteristics

The luminescence of Europium DOTA complexes is characterized by sharp emission bands primarily in the red region of the spectrum. These emissions arise from the ⁵D₀ → ⁷FJ transitions (where J = 0, 1, 2, 3, 4), with the ⁵D₀ → ⁷F₂ transition at approximately 612 nm typically being the most intense and responsible for the characteristic red emission.

Investigations conducted on single-crystals in deuterated media indicate that the high asymmetry of the coordination environment of [Eu(DOTA)(D₂O)]⁻ in the [Eu(μO)₅(OD₂)₂(OD)][Eu(DOTA)(D₂O)]₂ crystals is the most probable cause of the observed decrease in luminescence lifetimes. This sensitivity to coordination environment makes europium complexes valuable as structural probes and sensors in various applications.

Crystal Structure Analysis

X-ray Crystallography Data

The crystal structure of the complex [Eu(μO)₅(OH₂)₂(OH)][Eu(DOTA)(H₂O)]₂, which contains Europium DOTA units, has been determined through detailed crystallographic analysis. The compound crystallizes in a laminar structure in the triclinic space group P1̄, with two distinct europium sites in the asymmetric unit. The structure determination required complex data treatment due to non-merohedral twinning, necessitating experimental data sets with large redundancy and careful separation according to scattering domains to obtain reliable structural information.

Coordination Environment

The crystal structure reveals two distinctly different europium sites with unique coordination environments:

• In the first site, the europium(III) DOTA complex adopts a capped twisted square antiprismatic (cTSAP) conformation, with a coordination number of nine due to the presence of a capping water molecule.

• In the second site, the europium(III) ion has a coordination number of eight (CN = 8) and adopts a compressed square antiprismatic (SAP) geometry. This europium center is coordinated by two water molecules, one hydroxide ion, and five oxygen atoms from neighboring [Eu(DOTA)(H₂O)]⁻ complexes.

This dual-site structure creates a remarkable heterotrinuclear complex where a central europium ion is coordinated by two [Eu(DOTA)(H₂O)]⁻ complexes, forming a unique arrangement with interesting structural and photophysical properties.

Packing Arrangements

The crystals of the europium DOTA complex form a laminar (layered) structure, with thin plates arranged in layers. This packing arrangement is influenced by various intermolecular interactions, including hydrogen bonding involving the coordinated water molecules and hydroxide ions, as well as electrostatic interactions with the sodium counter-ions and water molecules in the crystal lattice.

The layered structure of the crystals can complicate structure determination by single-crystal X-ray diffraction, requiring specialized techniques for accurate structural analysis. Despite these challenges, the detailed structural characterization of these crystals provides valuable insights into the coordination chemistry of europium DOTA complexes and their ability to form complex multinuclear assemblies.

Applications

Biomedical Applications

Europium DOTA complexes have found significant applications in biomedical fields, particularly in imaging and diagnostics. The high stability of these complexes ensures minimal dissociation of the metal ion in vivo, an important consideration for biomedical applications where free lanthanide ions can be toxic.

Lanthanide complexes, including europium DOTA complexes, are indispensable in the field of bio-imaging. Their unique luminescence properties, characterized by sharp emission bands and long luminescence lifetimes, make them valuable tools for time-resolved fluoroimmunoassays, cellular imaging, and as luminescent probes for various biological processes. The distinct spectral signatures of europium complexes allow for sensitive detection in biological matrices with minimal interference from background autofluorescence.

Material Science Applications

The unique structural and photophysical properties of europium DOTA complexes make them valuable components in various materials science applications. Their well-defined coordination geometries and luminescence characteristics can be harnessed for the development of functional materials with tailored properties.

These complexes can be incorporated into luminescent materials for applications such as security features in banknotes and documents, sensing devices for environmental monitoring, and display technologies. The ability to form well-defined crystals with specific structural arrangements also makes these complexes interesting for the development of coordination polymers and metal-organic frameworks with tunable properties.

Analytical Applications

Europium complexes are widely used in analytical chemistry, particularly in luminescence-based assays. The distinctive luminescence properties of europium, combined with the stability provided by the DOTA ligand, make Europium DOTA complexes valuable tools for sensitive detection methods.

These complexes can be employed in time-resolved luminescence assays, taking advantage of the long luminescence lifetime of europium to eliminate background fluorescence and improve sensitivity. This approach is particularly valuable for the detection of biomolecules in complex matrices, where conventional fluorescence techniques may be limited by background interference.